Cas no 1018258-97-3 (4-(aminomethyl)-N,N-dimethylpiperidine-1-sulfonamide)

• Product Name: 4-(aminomethyl)-N,N-dimethylpiperidine-1-sulfonamide
• CAS No: 1018258-97-3
• MF: C₈H₁₉N₃O₂S
• MW: 221.320360422134
• CID: 5156255
• PubChem ID: 28706833
• Update Time: 2026-03-04

4-(aminomethyl)-N,N-dimethylpiperidine-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-N,N-dimethylpiperidine-1-sulfonamide

• Inchi： 1S/C8H19N3O2S/c1-10(2)14(12,13)11-5-3-8(7-9)4-6-11/h8H,3-7,9H2,1-2H3
• InChI Key： WBWPLOPHZFHPPQ-UHFFFAOYSA-N
• SMILES： N1(S(N(C)C)(=O)=O)CCC(CN)CC1

Additional information on 4-(aminomethyl)-N,N-dimethylpiperidine-1-sulfonamide

4-(Aminomethyl)-N,N-dimethylpiperidine-1-sulfonamide (CAS No. 1018258-97-3): An Overview of Its Structure, Properties, and Applications in Pharmaceutical Research

4-(Aminomethyl)-N,N-dimethylpiperidine-1-sulfonamide (CAS No. 1018258-97-3) is a synthetic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of sulfonamides, which are widely used in various medicinal and industrial applications. In this article, we will delve into the chemical structure, physical properties, and recent research findings related to this compound.

Chemical Structure and Synthesis: The molecular formula of 4-(aminomethyl)-N,N-dimethylpiperidine-1-sulfonamide is C₉H₂₀N₃O₂S, with a molecular weight of approximately 224.33 g/mol. The compound features a piperidine ring with an aminomethyl group and a sulfonamide moiety. The synthesis of this compound typically involves several steps, including the formation of the piperidine ring, introduction of the aminomethyl group, and subsequent sulfonation. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

Physical Properties: 4-(Aminomethyl)-N,N-dimethylpiperidine-1-sulfonamide is a white crystalline solid at room temperature. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation. These properties make it suitable for various experimental protocols and formulations.

Biological Activity: One of the key areas of interest for 4-(aminomethyl)-N,N-dimethylpiperidine-1-sulfonamide is its potential biological activity. Recent studies have shown that this compound possesses potent anti-inflammatory and analgesic properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 4-(aminomethyl)-N,N-dimethylpiperidine-1-sulfonamide effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. Additionally, it has been shown to reduce pain responses in animal models, suggesting its potential as a novel analgesic agent.

Mechanism of Action: The mechanism by which 4-(aminomethyl)-N,N-dimethylpiperidine-1-sulfonamide exerts its biological effects is not yet fully understood. However, preliminary research suggests that it may act through multiple pathways. One proposed mechanism involves the modulation of ion channels, particularly those involved in pain signaling pathways. Another possibility is that the compound interacts with specific receptors or enzymes involved in inflammatory processes. Further studies are needed to elucidate the exact mechanisms and to optimize its therapeutic potential.

Clinical Applications: Given its promising biological activity, 4-(aminomethyl)-N,N-dimethylpiperidine-1-sulfonamide has been explored for various clinical applications. One potential application is in the treatment of chronic pain conditions such as neuropathic pain and osteoarthritis. Preclinical studies have shown that this compound can effectively reduce pain symptoms without causing significant side effects. Additionally, its anti-inflammatory properties make it a candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Toxicology and Safety: The safety profile of 4-(aminomethyl)-N,N-dimethylpiperidine-1-sulfonamide is an important consideration for its potential use in pharmaceuticals. Initial toxicology studies have indicated that the compound has low toxicity at therapeutic doses. However, more comprehensive safety evaluations are required to ensure its long-term safety and to identify any potential adverse effects. These studies will be crucial for advancing the compound into clinical trials.

FUTURE DIRECTIONS: The future of 4-(aminomethyl)-N,N-dimethylpiperidine-1-sulfonamide in pharmaceutical research looks promising. Ongoing studies aim to further characterize its pharmacological properties, optimize its formulation for clinical use, and explore its potential synergistic effects with other therapeutic agents. Additionally, efforts are being made to develop more potent analogs with improved pharmacokinetic profiles.

In conclusion, 4-(aminomethyl)-N,N-dimethylpiperidine-1-sulfonamide (CAS No. 1018258-97-3) is a versatile compound with significant potential in pharmaceutical research. Its unique chemical structure and promising biological activity make it an attractive candidate for developing novel therapeutic agents for various medical conditions. As research continues to advance, we can expect to see more insights into its mechanisms of action and broader applications in medicine.